3-(1,3-benzodioxol-5-yl)-1-phenyl-4-(1-pyrrolidinylmethyl)-1H-pyrazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1-phenyl-4-(pyrrolidin-1-ylmethyl)pyrazole
• InChI: InChI=1S/C21H21N3O2/c1-2-6-18(7-3-1)24-14-17(13-23-10-4-5-11-23)21(22-24)16-8-9-19-20(12-16)26-15-25-19/h1-3,6-9,12,14H,4-5,10-11,13,15H2
• InChI Key: DILXXPPGOXTRJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CN(N=C2C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• Solubility: >52.1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(1,3-benzodioxol-5-yl)-1-phenyl-4-(1-pyrrolidinylmethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 347.16337692 g/mol and the complexity rating of the compound is 464. The solubility of this chemical has been described as >52.1 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

• Pyrazole derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds, including variations of the pyrazole structure, have shown promising results against various bacteria and fungi, indicating their potential as antimicrobial agents (Hamed et al., 2020).

Antiproliferative Agents

• Pyrazole compounds have also been studied for their antiproliferative properties, particularly against cancer cells. Novel pyrazole derivatives have demonstrated cytotoxic effects on breast cancer and leukemic cells, suggesting their potential application in cancer therapy (Ananda et al., 2016).

Chemotherapy Applications

• Research into pyrimidine and pyrazole nuclei, which are essential components in nucleic acids, has indicated their potential application in chemotherapy, particularly for AIDS (Ajani et al., 2019).

Organic Light Emitting Diodes (OLEDs)

• Pyrazole-based compounds have been investigated for use in OLEDs. Their distinctive electronic and photophysical properties make them suitable for applications in lighting and display technologies (Huang et al., 2013).